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Compound of Interest

Compound Name:
Ethyl 2-aminopyrimidine-5-

carboxylate

Cat. No.: B112800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-aminopyrimidine-5-carboxylate is a heterocyclic organic compound featuring a

pyrimidine core functionalized with both an amino group and an ethyl ester. This structure

makes it a valuable building block in medicinal chemistry and synthetic organic chemistry.

Pyrimidine derivatives are of significant interest in drug development due to their presence in a

wide array of biologically active molecules, including antimicrobial and anticancer agents.[1]

Core Chemical Properties
Ethyl 2-aminopyrimidine-5-carboxylate is a solid at room temperature.[2] The presence of

the amino group imparts basic properties to the molecule, allowing it to act as a hydrogen bond

donor and a nucleophile in chemical reactions.[1] The ethyl ester group enhances its solubility

in common organic solvents.[1]

Physicochemical Data
While extensive experimental data for Ethyl 2-aminopyrimidine-5-carboxylate is not widely

available in the cited literature, the fundamental properties derived from its chemical structure

are summarized below.
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Property Value Source(s)

CAS Number 57401-76-0 [2][3]

Molecular Formula C₇H₉N₃O₂ [2][3]

Molecular Weight 167.17 g/mol [3]

IUPAC Name
ethyl 2-aminopyrimidine-5-

carboxylate
[3]

SMILES CCOC(=O)C1=CN=C(N=C1)N [3]

InChI Key
GCGQBUJYXVSZBS-

UHFFFAOYSA-N
[2][3]

Appearance Solid [2]

Topological Polar Surface Area 78.1 Å² [3]

XLogP3 0.2 [3]

Note: Experimental values for melting point, boiling point, and specific solubility are not

available in the searched literature. The data presented are computed or based on general

observations.

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for Ethyl 2-
aminopyrimidine-5-carboxylate are not provided in the reviewed sources. For drug

development and research, empirical determination of these spectra is a critical step for

structural confirmation and quality control.

Synthesis and Experimental Protocols
The synthesis of Ethyl 2-aminopyrimidine-5-carboxylate generally involves multi-step

organic reactions.[1] While a specific, detailed protocol for this exact molecule is not available

in the cited literature, a general understanding can be drawn from the synthesis of related

aminopyrimidine structures.
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A common approach for creating the aminopyrimidine core involves the condensation of a

three-carbon component with an amidine-containing reactant. For instance, a generalized

synthesis workflow might involve the reaction of a substituted acrylonitrile with a formamidine

derivative.

Representative Synthetic Workflow (Hypothetical)
Below is a logical workflow illustrating a potential synthetic pathway, based on common organic

chemistry principles for pyrimidine synthesis.

Starting Materials

Reaction

Product

Workup & Purification

Ethyl 2-formyl-3-aminocrotonate

Cyclocondensation

Guanidine

Aqueous Workup
(e.g., Extraction)

Ethyl 2-aminopyrimidine-5-carboxylate

Chromatography / Recrystallization

Click to download full resolution via product page

A generalized workflow for pyrimidine synthesis.
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Biological and Pharmacological Context
The pyrimidine scaffold is a cornerstone in the development of therapeutics. Various derivatives

have shown a broad spectrum of biological activities. While no specific studies on the biological

effects or signaling pathway modulation of Ethyl 2-aminopyrimidine-5-carboxylate were

identified, related aminopyrimidine compounds have been investigated as:

STAT6 Inhibitors: Certain 2-aminopyrimidine-5-carboxamide derivatives have been

synthesized and evaluated as inhibitors of the STAT6 protein, which is a therapeutic target

for allergic conditions.[4]

Anticancer Agents: The aminopyrimidine structure is a key component in molecules designed

as Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors, a major target in

oncology.[5]

Biofilm Modulators: The 2-aminopyrimidine scaffold has been identified as a novel structure

for the modulation of bacterial biofilm formation.

Given its structure, Ethyl 2-aminopyrimidine-5-carboxylate serves as a key intermediate,

providing a foundation that medicinal chemists can elaborate upon to generate novel drug

candidates targeting a range of diseases. Further research is necessary to elucidate its specific

biological activities.

Safety and Handling
Based on Globally Harmonized System (GHS) classifications for this compound, it is

considered harmful if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[3]

Precautionary Measures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Use only in a well-ventilated area.

Wear protective gloves, eye protection, and face protection.
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In case of contact with eyes, rinse cautiously with water for several minutes.

Standard laboratory safety protocols should be strictly followed when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b112800?utm_src=pdf-custom-synthesis
https://specac.com/theory-articles/interpreting-infra-red-spectroscopy/
https://cymitquimica.com/products/10-F079627/ethyl-2-aminopyrimidine-5-carboxylate/
https://pubchem.ncbi.nlm.nih.gov/compound/295889
https://pubchem.ncbi.nlm.nih.gov/compound/295889
https://pubmed.ncbi.nlm.nih.gov/17071093/
https://pubmed.ncbi.nlm.nih.gov/17071093/
https://patents.google.com/patent/CN102952083A/en
https://patents.google.com/patent/CN102952083A/en
https://www.benchchem.com/product/b112800#ethyl-2-aminopyrimidine-5-carboxylate-chemical-properties
https://www.benchchem.com/product/b112800#ethyl-2-aminopyrimidine-5-carboxylate-chemical-properties
https://www.benchchem.com/product/b112800#ethyl-2-aminopyrimidine-5-carboxylate-chemical-properties
https://www.benchchem.com/product/b112800#ethyl-2-aminopyrimidine-5-carboxylate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112800?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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